benzyl 2-(8-isobutyl-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: benzyl 2-[4,7-dimethyl-6-(2-methylpropyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C22H25N5O4/c1-14(2)10-25-15(3)11-26-18-19(23-21(25)26)24(4)22(30)27(20(18)29)12-17(28)31-13-16-8-6-5-7-9-16/h5-9,11,14H,10,12-13H2,1-4H3
• InChI Key: UQUGSPSCGGZZPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC(C)C)N(C(=O)N(C3=O)CC(=O)OCC4=CC=CC=C4)C
• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol
• CAS No.: 938790-47-7

Description

Benzyl 2-(8-isobutyl-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Palladium-Catalyzed Synthesis

A study by Mancuso et al. (2017) developed a novel approach for synthesizing functionalized benzimidazopyrimidinones, highlighting a two-step procedure starting from readily available compounds. This method involves palladium-catalyzed oxidative cyclocarbonylation–alkoxycarbonylation processes, indicating potential in synthesizing complex molecules for various applications, including medicinal chemistry and material science. (Mancuso et al., 2017).

Catalytic Properties of Cyclodextrin Dimers

Luo et al. (2010) explored the catalytic properties of imidazolium-bridged cyclodextrin dimers, demonstrating their effectiveness in the hydrolytic cleavage of p-nitrophenyl alkanoates. This study underscores the potential of such compounds in catalysis, possibly extending to enzymatic reaction simulations and the development of novel catalysts. (Luo et al., 2010).

Synthesis of Benzimidazo[1,2-a]pyridine Derivatives

Goli-Garmroodi et al. (2015) reported on the synthesis of a novel series of benzo[4,5]imidazo[1,2-a]pyridine derivatives, showcasing the efficiency and versatility of such compounds in generating bioactive molecules. Their work suggests the potential of these derivatives in drug discovery and pharmaceutical research. (Goli-Garmroodi et al., 2015).

Anticancer Potential of Imidazole Derivatives

Sharma et al. (2014) synthesized a series of imidazole derivatives and evaluated their anticancer potential, highlighting the significance of imidazole-based compounds in drug discovery. Their findings demonstrate the potential of such compounds in developing new anticancer agents. (Sharma et al., 2014).

Versatile Nucleophilic Catalysts

Grasa et al. (2002) discussed the efficiency of N-heterocyclic carbenes (NHC), including imidazol-2-ylidenes, as catalysts in transesterification between esters and alcohols. This study points to the broad applicability of imidazole derivatives in catalysis and organic synthesis. (Grasa et al., 2002).